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Compound of Interest

Compound Name: 1H-indol-4-ol

Cat. No.: B018505 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1H-indol-4-ol, a hydroxyindole, is a molecule of significant interest in biomedical and

pharmaceutical research. It is a metabolite that can be found in plants and is also produced by

gut bacteria.[1] Emerging research has highlighted its potential roles in neurodegenerative

diseases and metabolic disorders, specifically as an inhibitor of amyloid fibrillization and

ferroptosis.[1][2] Accurate quantification of 1H-indol-4-ol in various biological matrices is

crucial for pharmacokinetic studies, understanding its metabolic pathways, and elucidating its

mechanism of action. This document provides detailed high-performance liquid

chromatography (HPLC) methods for the reliable quantification of 1H-indol-4-ol.

Physicochemical Properties of 1H-Indol-4-ol
A foundational understanding of the analyte's properties is critical for method development.
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Property Value Reference

Molecular Formula C₈H₇NO [3]

Molecular Weight 133.15 g/mol [3]

Melting Point 97-99 °C

Solubility Slightly soluble in water

pKa 9.89 ± 0.40 (Predicted)

Appearance White-like transparent solid

Experimental Protocols
Method 1: Reversed-Phase HPLC with UV Detection
This protocol outlines a straightforward and robust method for the quantification of 1H-indol-4-
ol using a reversed-phase C18 column and UV detection.

Chromatographic Conditions:

Parameter Specification

HPLC System Agilent 1260 Infinity II or equivalent

Column
C18 reverse-phase column (e.g., 250 mm x 4.6

mm, 5 µm)

Mobile Phase Acetonitrile and 0.1% Formic Acid in Water (v/v)

Gradient
Isocratic: 60:40 (Acetonitrile:Water with 0.1%

Formic Acid)

Flow Rate 1.0 mL/min

Column Temperature 30°C

Detection Wavelength 280 nm

Injection Volume 10 µL

Run Time 10 minutes
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Preparation of Standard Solutions:

Stock Standard Solution (1 mg/mL): Accurately weigh 10 mg of 1H-indol-4-ol reference

standard and transfer to a 10 mL volumetric flask. Dissolve and dilute to volume with the

mobile phase. Sonicate for 5 minutes to ensure complete dissolution.

Working Standard Solutions: Prepare a series of working standard solutions by diluting the

stock standard solution with the mobile phase to achieve concentrations ranging from 1

µg/mL to 100 µg/mL. These solutions will be used to construct the calibration curve.

Sample Preparation (from Plasma):

This protocol utilizes protein precipitation for sample cleanup.

To 100 µL of plasma sample, add 300 µL of ice-cold acetonitrile.

Vortex the mixture for 1 minute to precipitate proteins.

Centrifuge at 14,000 x g for 15 minutes at 4°C.[4]

Carefully collect the supernatant and filter it through a 0.22 µm syringe filter into an HPLC

vial.

The sample is now ready for injection.

Method 2: Alternative Reversed-Phase HPLC Method
This method provides an alternative set of conditions that have been reported for the

separation of 4-hydroxyindole.

Chromatographic Conditions:
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Parameter Specification

HPLC System Shimadzu LC-10AD or equivalent

Column
Intersil ODS 3 reversed-phase HPLC column

(250 mm x 4.6 mm)

Mobile Phase
1:1 mixture of acetonitrile and 20 mM potassium

phosphate buffer (pH 7.0)

Gradient Isocratic

Flow Rate 1.0 mL/min

Column Temperature 30°C

Detection UV-visible detector

Expected Retention Time ~4.3 minutes

Method Validation Parameters
A summary of key validation parameters to ensure the reliability of the quantitative method.

Parameter Typical Acceptance Criteria

Linearity (r²) ≥ 0.995

Accuracy (% Recovery) 85 - 115%

Precision (% RSD) Intra-day: ≤ 15%, Inter-day: ≤ 15%

Limit of Detection (LOD) Signal-to-Noise ratio of 3:1

Limit of Quantification (LOQ) Signal-to-Noise ratio of 10:1

Visualizations
Experimental Workflow
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Sample Preparation

HPLC Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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